Cas no 921817-35-8 (N-(4-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)-2-propylpentanamide)

• Product Name: N-(4-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)-2-propylpentanamide
• CAS No: 921817-35-8
• MF: C₂₂H₂₆N₄O₂
• MW: 378.467444896698
• CID: 5797099
• Update Time: 2025-05-26

N-(4-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)-2-propylpentanamide Chemical and Physical Properties

Names and Identifiers

• Pentanamide, N-[4-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3(4H)-yl)phenyl]-2-propyl-
• N-(4-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)-2-propylpentanamide

• Inchi： 1S/C22H26N4O2/c1-4-7-16(8-5-2)21(27)25-17-10-12-18(13-11-17)26-15(3)24-20-19(22(26)28)9-6-14-23-20/h6,9-14,16H,4-5,7-8H2,1-3H3,(H,25,27)
• InChI Key： QYPXOXKHSIRPFB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2C(C)=NC3=NC=CC=C3C2=O)C=C1)(=O)C(CCC)CCC

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• pka: 14.11±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[2,3-d]pyrimidines

Additional information on N-(4-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)-2-propylpentanamide

N-(4-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)-2-propylpentanamide (CAS No. 921817-35-8): An Overview of Its Structure, Properties, and Applications

N-(4-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)-2-propylpentanamide (CAS No. 921817-35-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrido[2,3-d]pyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The chemical structure of N-(4-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)-2-propylpentanamide is characterized by a pyrido[2,3-d]pyrimidine core linked to a substituted phenyl ring through an amide linkage. The presence of the 2-methyl group and the 4-oxo functionality in the pyrido[2,3-d]pyrimidine ring system contributes to its stability and biological activity. The amide linkage and the 2-propylpentanoyl moiety further enhance its solubility and bioavailability.

Recent studies have highlighted the potential of N-(4-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)-2-propylpentanamide as a potent inhibitor of various enzymes involved in cellular signaling pathways. For instance, it has been shown to inhibit the activity of cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression and are often dysregulated in cancer cells. This inhibition can lead to cell cycle arrest and apoptosis in cancer cells, making it a promising candidate for cancer therapy.

In addition to its anticancer properties, N-(4-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)-2-propylpentanamide has also demonstrated anti-inflammatory effects. Studies have shown that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in both in vitro and in vivo models. This makes it a potential therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-(4-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)-2-propylpentanamide have been extensively studied to optimize its therapeutic potential. It exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a half-life that allows for once-daily dosing in preclinical models. These properties make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(4-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)-2-propylpentanamide in various disease settings. Preliminary results from phase I trials have shown that it is well-tolerated at therapeutic doses with minimal side effects. Phase II trials are ongoing to assess its efficacy in specific patient populations.

The synthesis of N-(4-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)-2-propylpentanamide involves several steps that require precise control over reaction conditions to ensure high yield and purity. Key synthetic routes include the formation of the pyrido[2,3-d]pyrimidine core through a multistep process involving condensation reactions and subsequent functional group modifications. The final step involves coupling the pyrido[2,3-d]pyrimidine intermediate with the substituted phenyl amine using standard amide bond formation techniques.

In conclusion, N-(4-{2-methyl-4-o xo - 3 H , 4 H - p y r i d o [ 2 , 3 - d ] p y r i m i d i n - 3 - y l } p h e n y l ) - 2 - p r o p y l p e n t a n a m i d e (CAS No. 921817-35-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmacology.